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Compound of Interest

Compound Name:
Torosachrysone 8-O-beta-

gentiobioside

Cat. No.: B13404381 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

Torosachrysone 8-O-beta-gentiobioside is a natural product with potential applications in the

pharmaceutical and cosmetic industries.[1] While comprehensive safety and toxicity data are

not yet available, adherence to standard laboratory safety protocols is essential to minimize

risk.[1] This guide provides a procedural framework for the proper disposal of Torosachrysone
8-O-beta-gentiobioside, ensuring the safety of laboratory personnel and compliance with

general laboratory waste management principles.

Chemical and Physical Properties
A summary of the known quantitative data for Torosachrysone 8-O-beta-gentiobioside is

presented below. This information is critical for understanding its behavior and potential

interactions.
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Property Value Source

Molecular Formula C28H36O15 MedChemExpress

Molecular Weight 612.58 g/mol MedChemExpress

Appearance Yellow crystalline powder ChemBK[1]

Storage Temperature
-20°C (long term), 2-8°C (short

term)
BioCrick[2]

Solubility May dissolve in DMSO InvivoChem[3]

Flammability Not flammable or combustible BioCrick[2]

Experimental Protocols: Disposal Procedures
Given the limited specific data on the hazards of Torosachrysone 8-O-beta-gentiobioside, a

cautious approach to disposal is warranted. The following step-by-step procedures are based

on general guidelines for non-hazardous solid laboratory chemicals and solutions containing

Dimethyl Sulfoxide (DMSO).

Disposal of Solid Torosachrysone 8-O-beta-gentiobioside:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, gloves (butyl gloves are recommended if DMSO has been used[4]),

and a lab coat.

Waste Collection: Collect solid Torosachrysone 8-O-beta-gentiobioside waste in a

designated, clearly labeled, and sealed waste container.

Labeling: The container should be labeled as "Non-hazardous Solid Chemical Waste" and

include the chemical name: "Torosachrysone 8-O-beta-gentiobioside".

Disposal: This container should not be placed in regular laboratory trash cans.[1] Instead, it

should be taken directly to the designated dumpster for solid chemical waste, as per your

institution's guidelines.[1]

Disposal of Torosachrysone 8-O-beta-gentiobioside in DMSO Solution:
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Solutions of Torosachrysone 8-O-beta-gentiobioside in DMSO must be handled as organic

solvent waste.

PPE: Wear appropriate PPE, including safety goggles, butyl gloves, and a lab coat.

Waste Collection: Collect the DMSO solution in a designated, sealed container for organic

solvent waste. Do not mix with incompatible solvents.

Labeling: Clearly label the container with "Organic Solvent Waste," "Dimethyl Sulfoxide

(DMSO)," and "Torosachrysone 8-O-beta-gentiobioside."

Disposal: This waste must be disposed of through your institution's hazardous waste

management program.[4] Follow institutional procedures for the collection and pickup of

chemical waste. Do not pour DMSO solutions down the drain.[2]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Torosachrysone 8-O-beta-gentiobioside.
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Caption: Disposal workflow for Torosachrysone 8-O-beta-gentiobioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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